1-Cyano-1-methylethyl chloroformate
Description
Chloroformates are acylating agents widely used in organic synthesis, pharmaceuticals, and agrochemicals. The hypothetical structure of 1-Cyano-1-methylethyl chloroformate suggests the presence of a cyano (-CN) and methyl group, which may influence its reactivity, stability, and applications compared to other chloroformates. Below, we compare its inferred properties with structurally similar compounds from the evidence.
Properties
CAS No. |
13162-04-4 |
|---|---|
Molecular Formula |
C5H6ClNO2 |
Molecular Weight |
147.56 g/mol |
IUPAC Name |
2-cyanopropan-2-yl carbonochloridate |
InChI |
InChI=1S/C5H6ClNO2/c1-5(2,3-7)9-4(6)8/h1-2H3 |
InChI Key |
XCAFUVXBLCWDMX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C#N)OC(=O)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
Chloroformates vary significantly in physical properties based on their substituents. Below is a comparative table of key compounds:
Inferred Notes for 1-Cyano-1-methylethyl Chloroformate:
- The cyano group (-CN) would likely increase electrophilicity, accelerating reactions with nucleophiles (e.g., amines, alcohols).
Species Sensitivity and Environmental Impact
- Interspecies Variability: Limited data suggest mice may be more sensitive to chloroformates due to testing artifacts (e.g., restraint stress) .
- Environmental Persistence : Chloroformates hydrolyze rapidly in water, reducing long-term environmental risks .
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